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Compound of Interest

3-(Boc-Amino)-3-phenylpropionic
Compound Name: d
aci

Cat. No.: B1141246

An In-depth Technical Guide to 3-(Boc-Amino)-3-phenylpropionic Acid

This technical guide provides comprehensive information on 3-(tert-butoxycarbonylamino)-3-
phenylpropionic acid, a key building block in peptide synthesis and drug development. It is
intended for researchers, scientists, and professionals in the pharmaceutical and biochemical
fields. This document covers the compound's chemical and physical properties, applications,
and detailed experimental protocols.

Chemical Identification and Properties

3-(Boc-Amino)-3-phenylpropionic acid is a derivative of B-phenylalanine protected with a
tert-butyloxycarbonyl (Boc) group. This protecting group enhances stability and solubility,
making it a valuable reagent in organic synthesis, particularly for constructing peptide
backbones and developing peptidomimetics.[1][2][3] The compound exists as a racemic
mixture and as individual enantiomers, each with a distinct CAS Registry Number.

CAS Numbers:
e Racemic (DL) Mixture: 14676-01-8[4][5][6]
* (S)-Enantiomer: 103365-47-5[7][8]

e (R)-Enantiomer: 161024-80-2[9]
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The following tables summarize the key quantitative data for the racemic mixture and its
enantiomers.

Table 1: Physicochemical Properties of 3-(Boc-Amino)-3-phenylpropionic Acid (Racemic)

Property Value Source(s)

CAS Number 14676-01-8 [4][5][6][10]

Molecular Formula C14H19NO4 [41[5][10]

Molecular Weight 265.30 g/mol [4115][10]

Appearance White to off-white powder or AYE]6]
crystals

Melting Point 186 °C [41[5]

Boiling Point 423.2 °C at 760 mmHg [4]

Density 1.158 g/cm3 [41[5]

Purity >95% [4]

3-[(2-methylpropan-2-
IUPAC Name yl)oxycarbonylamino]-3- [4][10]

phenylpropanoic acid

Table 2: Physicochemical Properties of Enantiomers
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Property (S)-Enantiomer (R)-Enantiomer Source(s)
CAS Number 103365-47-5 161024-80-2 [71181[9]
Molecular Formula C14H19NO4 C14H19NO4 [7109]
Molecular Weight 265.31 g/mol 265.31 g/mol [O][11]
Appearance White to off-white ] 7]

powder
Melting Point - 123.4 °C [9]
Purity 294.0% - 95% - [7]
Storage Temp. 2-8°C Room Temperature [11]

Applications in Research and Drug Development

3-(Boc-Amino)-3-phenylpropionic acid is a versatile intermediate with significant applications
in several areas of research:

o Peptide Synthesis: As a Boc-protected [3-amino acid, it is a fundamental building block in
Solid-Phase Peptide Synthesis (SPPS) and solution-phase synthesis for creating
peptidomimetics and other complex peptide structures.[1][2][11] The Boc group provides
stable protection of the amine under basic and nucleophilic conditions and can be readily
removed under acidic conditions.

o Pharmaceutical Development: The compound is a key intermediate in the synthesis of
bioactive molecules. Its phenyl group and chiral center make it valuable for designing novel
therapeutics, particularly for neurological disorders and cancer.[1][2][3][11] The chiral nature
is often critical for drug efficacy and specificity.[3][11]

o Biochemical Research: It is used to study protein-protein interactions and enzyme functions,
helping to elucidate metabolic pathways and disease mechanisms.[11]

Experimental Protocols

The following section details a representative protocol for the incorporation of 3-(Boc-
Amino)-3-phenylpropionic acid into a peptide chain using manual Boc-chemistry Solid-Phase
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Peptide Synthesis (SPPS).

Protocol: Manual Boc-SPPS for Peptide Synthesis

This protocol outlines the general steps for coupling 3-(Boc-Amino)-3-phenylpropionic acid
to a resin-bound amino acid.

Materials:

Merrifield resin (or other suitable resin for Boc chemistry)

 First Boc-protected amino acid (e.g., Boc-L-Alanine)

e 3-(Boc-Amino)-3-phenylpropionic acid

e Coupling reagents: Dicyclohexylcarbodiimide (DCC) or HBTU/HOBt

o Base: N,N-Diisopropylethylamine (DIPEA)

o Deprotection reagent: Trifluoroacetic acid (TFA)

e Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Methanol (MeOH)

» Cleavage reagent: Anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid
(TFMSA) with scavengers (e.g., anisole)

 Diethyl ether (for precipitation)
Procedure:
e Resin Preparation:
o Swell the resin in DCM for 30 minutes in a suitable reaction vessel.
o Wash the resin with DMF (3x), DCM (3x), and MeOH (3x) to remove impurities.

e First Amino Acid Coupling:
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o Dissolve the first Boc-amino acid (2-3 equivalents relative to resin substitution) in a
minimal amount of DMF.

o Activate the carboxylic acid by adding a coupling reagent (e.g., DCC or HBTU/HOBt) and
DIPEA.

o Add the activated amino acid solution to the swollen resin and agitate for 2-4 hours at
room temperature.

o Wash the resin thoroughly with DMF, DCM, and MeOH.[12]

e Boc Deprotection:

o Treat the resin with a solution of 25-50% TFA in DCM for 30 minutes to remove the Boc
protecting group from the coupled amino acid.

o Wash the resin with DCM (3x) to remove excess TFA.[12]
» Neutralization:

o Neutralize the resulting ammonium salt on the resin with a solution of 10% DIPEA in DCM
for 10 minutes.

o Wash the resin with DCM (3x) to remove excess base.[12]

e Coupling of 3-(Boc-Amino)-3-phenylpropionic acid:

[e]

Dissolve 3-(Boc-Amino)-3-phenylpropionic acid (2-3 equivalents) in a minimal amount
of DMF.

[e]

Activate the carboxylic acid group as described in step 2.

o

Add the activated solution to the resin and agitate for 2-4 hours.

[¢]

Wash the resin as in step 2.
e Chain Elongation:

o Repeat steps 3-5 for each subsequent amino acid to be added to the peptide chain.
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» Cleavage and Deprotection:
o After the final coupling and deprotection step, dry the resin under vacuum.

o Perform the cleavage of the peptide from the resin and removal of side-chain protecting
groups using a strong acid like HF or TFMSA with appropriate scavengers. (Caution: HF is
extremely hazardous and requires specialized equipment and safety precautions).[12]

 Purification:
o Precipitate the crude peptide product with cold diethyl ether.

o Purify the final peptide using reverse-phase high-performance liquid chromatography (RP-
HPLC).[12]

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the Boc-SPPS workflow described above.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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